3-((4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)sulfonyl)pyridine

• IUPAC Name: 3-[4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidin-1-yl]sulfonylpyridine
• InChI: InChI=1S/C17H24N4O2S/c1-14(2)17-19-8-11-20(17)13-15-5-9-21(10-6-15)24(22,23)16-4-3-7-18-12-16/h3-4,7-8,11-12,14-15H,5-6,9-10,13H2,1-2H3
• InChI Key: CKUYFKCEIPYITE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CC2CCN(CC2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol
• CAS No.: 1396884-04-0

Description

The compound “3-((4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)sulfonyl)pyridine” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various chemical reactions. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The imidazole ring contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques and Bioactive Properties : Research into imidazo[1,2-a]pyridines, which are structurally related to the query compound, has explored their synthesis for potential antiulcer applications. Although the specific compound wasn't identified for significant antisecretory activity, related compounds have demonstrated cytoprotective properties in models for gastrointestinal damage, highlighting the potential for therapeutic applications (Starrett et al., 1989). Furthermore, advancements in the synthesis of (2-aminopyridin-4-yl)methanol, a precursor to various bioactive compounds including imidazo[1,2-a]pyridines, underscore ongoing efforts to improve the efficiency and applicability of such molecules in medicinal chemistry (Lifshits et al., 2015).

Copper-Catalyzed Synthesis for Drug Discovery : A novel approach involving copper-catalyzed three-component reactions has been developed to synthesize polysubstituted imidazo[1,2-a]pyridine derivatives, showcasing a method to create a variety of compounds with potential pharmacological activities (Zhou et al., 2022).

Applications in Heterocyclic Chemistry

Heterocyclic Systems and Antimicrobial Activity : Research into thieno[2,3-c]pyridines and related heterocyclic systems has revealed the versatility of imidazole-based compounds in synthesizing diverse heterocycles with potential antimicrobial properties (El-Kashef et al., 2007). This underscores the chemical's role in developing new therapeutic agents.

Metal Complexes and Material Science : Studies have also explored the structural characterization of metal complexes involving sulfonamido and pyridine derivatives, offering insights into their potential use in catalysis, material science, and as ligands in coordination chemistry (Sousa et al., 2001).

Methodological Advances

Innovative Synthesis Methods : Innovative methods for the direct methylation and trifluoroethylation of imidazole and pyridine derivatives have been developed, facilitating the creation of room temperature ionic liquids and expanding the toolkit for synthetic chemists working with heterocyclic compounds (Zhang et al., 2003).

Future Directions

Imidazole and its derivatives have a broad range of chemical and biological properties, making them important in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.